Cas no 178374-44-2 (2',3'-Dideoxy-3'-fluoro-α-uridine)

• Product Name: 2',3'-Dideoxy-3'-fluoro-α-uridine
• CAS No: 178374-44-2
• MF: C₉H₁₁FN₂O₄
• MW: 230.193045854568
• CID: 112863
• PubChem ID: 1268076
• Update Time: 2025-04-18

2',3'-Dideoxy-3'-fluoro-α-uridine Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-3-fluoro-a-D-erythro-pentofuranosyl)-
• 1-[(2S,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 2',3'-DIDEOXY-3'-FLUORO-A-URIDINE
• 2',3'-Dideoxy-3'-fluoro-a-D-uridine
• 2',3'-Dideoxy-3'-fluoro-alpha-uridine
• DTXSID00361446
• PD162471
• AC1LOQWD
• 178374-44-2
• 1-((2S,4S,5R)-4-Fluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 1-[(2S,4S,5R)-4-fluoro-5-(hydroxymethyl)oxolan-2-yl]-1,2,3,4-tetrahydropyrimidine-2,4-dione
• BS-21840
• 1-[(2S,4S,5R)-4-FLUORO-5-(HYDROXYMETHYL)OXOLAN-2-YL]-3H-PYRIMIDINE-2,4-DIONE
• 2',3'-Dideoxy-3'-fluoro-α-uridine

• Inchi： 1S/C9H11FN2O4/c10-5-3-8(16-6(5)4-13)12-2-1-7(14)11-9(12)15/h1-2,5-6,8,13H,3-4H2,(H,11,14,15)/t5-,6+,8-/m0/s1
• InChI Key： BKIUEHLYJFLWPK-BBVRLYRLSA-N
• SMILES： F[C@@H]1[C@@H](CO)O[C@@H](C1)N1C=CC(NC1=O)=O

Computed Properties

• Exact Mass: 230.07000
• Monoisotopic Mass: 230.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 84.58000
• LogP: -0.43320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2',3'-dideoxyribonucleosides